Cas no 79009-37-3 (H-Thr-NHMe)

• Product Name: H-Thr-NHMe
• CAS No: 79009-37-3
• MF: C₅H₁₂N₂O₂
• MW: 132.160981178284
• MDL: MFCD00238186
• CID: 554120
• PubChem ID: 6990634
• Update Time: 2025-11-02

H-Thr-NHMe Chemical and Physical Properties

Names and Identifiers

• Butanamide,2-amino-3-hydroxy-N-methyl-, (2S,3R)-
• H-THR-NHME
• L-Threonine methylamide
• allo-Threonine N-methyl amide
• L-THREONINE METHYLAMIDE HYDROCHLORIDE
• THREONINE-NHME
• AKOS006344241
• h-thr-nhme, AldrichCPR
• Butanamide,2-amino-3-hydroxy-N-methyl-,(2S,3R)-
• 79009-37-3
• SCHEMBL240568
• CS-0208969
• (2S,3R)-2-Amino-3-hydroxy-N-methylbutanamide
• threonine-n-methyl amide
• MFCD00238186
• EN300-7320682
• DB-230596
• H-Thr-NHMe

• MDL： MFCD00238186
• Inchi： 1S/C5H12N2O2/c1-3(8)4(6)5(9)7-2/h3-4,8H,6H2,1-2H3,(H,7,9)/t3-,4+/m1/s1
• InChI Key： NHXXBNOVHYPMHZ-DMTCNVIQSA-N
• SMILES： O[C@H](C)[C@@H](C(NC)=O)N

Computed Properties

• Exact Mass: 132.09000
• Monoisotopic Mass: 132.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.111±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 75.35000
• LogP: -0.46830

H-Thr-NHMe Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on H-Thr-NHMe

Comprehensive Guide to H-Thr-NHMe (CAS No. 79009-37-3): Properties, Applications, and Market Insights

H-Thr-NHMe (CAS No. 79009-37-3) is a modified amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound, also known as N-Methyl-L-threoninamide, plays a crucial role in the development of bioactive peptides and drug candidates. With the growing interest in peptide-based therapeutics and precision medicine, H-Thr-NHMe has gained significant attention from researchers and manufacturers alike.

The molecular structure of H-Thr-NHMe features a threonine backbone with an N-terminal hydrogen and a C-terminal methylamide group. This unique configuration makes it particularly valuable for creating peptide mimetics and modifying peptide properties. Recent advancements in peptide drug discovery have highlighted the importance of such modified amino acids in improving metabolic stability and bioavailability of therapeutic peptides.

In the pharmaceutical industry, H-Thr-NHMe serves as a key building block for various peptide-based drugs targeting metabolic disorders, neurological conditions, and antimicrobial applications. The compound's compatibility with standard solid-phase peptide synthesis (SPPS) protocols makes it particularly attractive for research laboratories and production facilities. Many researchers searching for "amino acid derivatives for peptide synthesis" or "modified threonine applications" will find this compound highly relevant to their work.

The global market for peptide synthesis reagents like H-Thr-NHMe has been expanding rapidly, driven by increasing demand for biopharmaceuticals and personalized medicine. Market analysts project continued growth in this sector, particularly for specialized amino acid derivatives that enable the creation of more stable and effective peptide therapeutics. This aligns with current trends in "next-generation peptide drugs" and "targeted drug delivery systems" that dominate scientific discussions.

Quality control is paramount when working with H-Thr-NHMe (CAS 79009-37-3). Reputable suppliers provide comprehensive analytical data including HPLC purity profiles, mass spectrometry confirmation, and chiral purity verification. Researchers frequently search for "H-Thr-NHMe purity standards" and "CAS 79009-37-3 specifications" when sourcing this material for sensitive applications.

From a synthetic chemistry perspective, H-Thr-NHMe offers several advantages. The methylamide modification enhances resistance to enzymatic degradation while maintaining favorable solubility properties. This makes it particularly valuable for creating peptide probes and biological markers used in diagnostic applications. The compound's stability under various pH conditions also contributes to its versatility in peptide engineering projects.

Recent publications have highlighted innovative applications of H-Thr-NHMe in drug discovery pipelines. Its incorporation into peptide sequences has shown promise in improving pharmacokinetic profiles and target specificity. These developments respond to the growing need for "improved peptide therapeutics" and "next-gen drug candidates" that researchers frequently inquire about.

Storage and handling of H-Thr-NHMe require standard precautions for amino acid derivatives. The compound should be kept in a cool, dry environment, protected from moisture and light. Proper storage conditions are essential for maintaining the material's stability and performance in peptide coupling reactions, a common concern for laboratories working with such specialized building blocks.

The future outlook for H-Thr-NHMe (CAS 79009-37-3) appears promising as peptide therapeutics continue to gain traction in the pharmaceutical industry. With increasing interest in "peptide-based solutions" for various medical challenges, this modified amino acid derivative is likely to see expanded applications in both research and commercial settings. Its role in developing more stable and effective peptide structures positions it as a valuable tool in modern medicinal chemistry.

For researchers exploring "amino acid modifications for peptide design" or "specialty building blocks for SPPS", H-Thr-NHMe represents an important option to consider. Its balanced properties between modification and natural amino acid characteristics make it particularly useful for creating peptide analogs with enhanced therapeutic potential. As the field of peptide pharmaceuticals continues to evolve, compounds like H-Thr-NHMe will undoubtedly play an increasingly significant role.